N-[4-(diethylamino)-2-methylphenyl]-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C19H23N3O4/c1-4-21(5-2)16-8-11-18(14(3)12-16)20-19(23)13-26-17-9-6-15(7-10-17)22(24)25/h6-12H,4-5,13H2,1-3H3,(H,20,23)
• InChI Key: CGYNXPRVDYORIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol

Description

N-[4-(diethylamino)-2-methylphenyl]-2-(4-nitrophenoxy)acetamide, commonly known as DEANPA, is a chemical compound that has been widely studied for its potential applications in scientific research. DEANPA is a member of the acetanilide family of compounds, which are known for their analgesic and anti-inflammatory properties. However, DEANPA has a unique chemical structure that sets it apart from other acetanilides and makes it a promising candidate for a variety of research applications.

Mechanism of Action

The mechanism of action of DEANPA is not fully understood. However, studies have shown that DEANPA has the ability to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, and their inhibition by DEANPA may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects
DEANPA has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory properties, DEANPA has been found to have analgesic, antipyretic, and antiplatelet effects. DEANPA has also been shown to have a positive effect on glucose metabolism, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

DEANPA has several advantages as a research tool. It is relatively easy to synthesize, and its unique chemical structure makes it a promising candidate for a variety of research applications. However, DEANPA also has some limitations. Its mechanism of action is not fully understood, and more research is needed to determine its full range of biochemical and physiological effects.

Future Directions

There are several future directions for research on DEANPA. One area of research that shows promise is the development of new organic semiconductors using DEANPA as a building block. Other potential areas of research include the development of new anti-inflammatory and analgesic drugs based on DEANPA, as well as the investigation of its potential applications in the treatment of diabetes and other metabolic disorders. Overall, DEANPA is a promising compound with a wide range of potential applications in scientific research.

Scientific Research Applications

DEANPA has been studied extensively for its potential applications in scientific research. One area of research where DEANPA has shown promise is in the field of organic electronics. DEANPA has been used as a building block for the synthesis of new organic semiconductors, which have potential applications in flexible electronics, solar cells, and other electronic devices.